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Compound of Interest

Compound Name: Diholmium tricarbonate

Cat. No.: B15348341

A Note on Terminology: The compound predominantly utilized in specialty glass manufacturing
is Holmium Oxide (Ho20s3), a rare earth oxide. "Diholmium tricarbonate" is not the standard
raw material for these applications. This document will focus on the established use of holmium
oxide.

Application Notes
Introduction

Holmium (Ho) is a rare earth element that, when introduced into a glass matrix as holmium
oxide (Ho20s), imparts unique and highly valuable optical properties. These properties are
primarily due to the complex electronic structure of the Ho3* ion, which results in numerous
sharp, stable, and well-defined absorption and emission bands across the ultraviolet (UV),
visible, and near-infrared (NIR) spectral regions. This makes holmium-doped glass
indispensable for a range of specialized applications.

Key Applications

o Wavelength Calibration Standards: The most common application of holmium oxide glass is
in the manufacturing of wavelength calibration standards for spectrophotometers.[1][2] The
absorption bands of Ho3* in glass are intrinsically stable and do not shift over time, making
them a reliable reference for verifying the wavelength accuracy of analytical instruments.[1]
[2][3] The National Institute of Standards and Technology (NIST) has certified holmium oxide
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glass as a standard reference material for this purpose.[1][2] These standards are robust,
easy to use, and less prone to errors than other methods like atomic emission lamps.[1][2]

e Glass Coloration: Holmium oxide is a powerful coloring agent in glass. Depending on the
lighting conditions and the base glass composition, it can produce a range of colors from
yellow to red. This property is utilized in the creation of artisanal and decorative glassware.

o Specialty Optical Filters: The sharp absorption peaks of holmium allow for the creation of
precise optical filters. These filters can be designed to block specific wavelengths of light
while allowing others to pass, making them useful in scientific instrumentation, photography,
and lighting applications.

o Solid-State Lasers: Holmium is a key dopant in various laser crystals and glasses. Ho3* ions
are used to create lasers that emit in the infrared region, which are particularly useful in
medical surgeries and material processing.[4]

e Moisture Sensors: A niche application for holmium oxide glass is in calibration standards for
near-infrared moisture sensors, particularly in the paper manufacturing industry.[5] Holmium
oxide has a strong absorption peak around 1.93 microns, which is very close to the
absorption wavelength of water, allowing it to simulate different moisture levels for sensor
calibration.[5]

Data Presentation
Wavelength Calibration Data

Holmium oxide glass exhibits a series of well-defined absorption peaks that are used for
spectrophotometer calibration. The certified values are stable and reproducible.[1][6]

Table 1: NIST-Traceable Absorption Peaks of Holmium Oxide Glass[1][6][7]
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Band Certified Wavelength (nm)
1 241.5
2 279.3
3 287.6
4 333.8
5 360.8
6 385.8
7 418.5
8 453.4
9 459.9
10 536.4
11 637.5

Note: The exact certified wavelengths can vary slightly between different melts and
manufacturers. The values provided on the certificate for a specific standard should always be
used for calibration.[8][9]

Optical Properties Data

The concentration of holmium oxide in the glass matrix influences its physical and optical
properties, such as refractive index and optical band gap.

Table 2: Influence of Ho203 Concentration on Optical Properties of Bismuth-Tellurite Glass[10]
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. Molar Molar Optical
Refractive . . .
Ho203 (mol %) Refraction Polarizability Bandgap (Es)
Index (n)
(Rm) (om) (eV)
0.1 2.45 22.87 9.07 2.50
0.2 241 22.18 8.80 2.52
0.3 2.38 21.67 8.60 2.55
0.4 2.36 21.31 8.45 2.57
0.5 2.33 20.78 8.24 2.60

Data derived from a study on 85TeO:z - (15-x)Bi20s - xH0203 glass system.[10]

Experimental Protocols
Protocol: Preparation of Holmium-Doped Glass via Melt-
Quenching

This protocol describes a common laboratory method for synthesizing holmium-doped glasses.
[11][12][13]

3.1.1 Materials and Equipment

» Raw Materials: High-purity oxide powders (e.g., TeOz, B20s3, Bi2Os, ZnO), Holmium (III)
Oxide (H020s3).

» Equipment: High-precision analytical balance, agate mortar and pestle, alumina or platinum
crucible, high-temperature electric furnace (capable of reaching >1000°C), stainless steel or
brass plate/mold, annealing furnace, X-ray diffractometer (for verifying amorphous nature).

3.1.2 Procedure

» Weighing: Accurately weigh the required amounts of the raw chemical powders according to
the desired molar composition (e.g., 60TeOz + 20Zn0O + (20-x)BaCOs + xH0203).[11]
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e Mixing: Thoroughly mix the powders in an agate mortar and pestle for at least 30 minutes to
ensure a homogenous mixture.[12]

e Melting: Transfer the mixed powder into a crucible and place it in the high-temperature
furnace.

o Heat the furnace to the target melting temperature (typically 800-1000°C, depending on
the glass composition).[12]

o Maintain this temperature for a duration sufficient to ensure complete melting and
homogenization (e.g., 1-2 hours).[12] During this time, the crucible may be gently agitated
periodically to promote a uniform melt.[12]

e Quenching: Rapidly pour the molten glass onto a pre-heated stainless steel or brass plate
and press it with another plate to form a disc of the desired thickness. This rapid cooling
(quenching) is critical to prevent crystallization and form an amorphous glass.

e Annealing: Immediately transfer the quenched glass sample into an annealing furnace held
at a temperature just below the glass transition temperature (Tg).

o Hold the sample at this temperature for several hours to relieve internal stresses.

o Slowly cool the furnace down to room temperature over several hours.

» Characterization: Once cooled, the glass sample can be cut and polished for optical and
physical characterization. The amorphous (glassy) nature should be confirmed using X-ray
diffraction, which will show the absence of sharp crystalline peaks.[12][14]

3.1.3 Safety Precautions

e Always wear appropriate Personal Protective Equipment (PPE), including high-temperature
gloves, safety glasses with side shields, and a lab coat.

» Handle hot crucibles and molten glass with extreme care using tongs.

e Ensure adequate ventilation, especially when working with volatile or hazardous oxide
powders.
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+ Consult the Safety Data Sheet (SDS) for all chemical reagents before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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